Cas no 933743-89-6 ((4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine)

• Product Name: (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine
• CAS No: 933743-89-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 999680
• PubChem ID: 3163200
• Update Time: 2025-11-01

(4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-methanamine, 4,5,6,7-tetrahydro-
• CS-0242346
• AKOS005350641
• F1905-0255
• F1907-0159
• 4,5,6,7-tetrahydro-1H-indazol-3-ylmethanamine
• SCHEMBL17232510
• AKOS003673693
• 933743-89-6
• DTXSID30390325
• EN300-247743
• C-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)-methylamine
• 883547-15-7
• starbld0047917
• (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine
• c-(4,5,6,7-tetrahydro-1h-indazol-3-yl)methylamine
• (4,5,6,7-Tetrahydro-1H-indazol-3-yl)methanamine
• FT-0677772
• BB 0261958
• 2H-Indazole-3-methanamine, 4,5,6,7-tetrahydro-
• DB-270374
• 1-(4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine

• Inchi： 1S/C8H13N3/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-5,9H2,(H,10,11)
• InChI Key： UNDOPZXTORKIIL-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(CN)=N1

Computed Properties

• Exact Mass: 151.111
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.7Ų

Additional information on (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine

Chemical Profile of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine (CAS No. 933743-89-6)

(4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine, identified by its CAS number 933743-89-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its structural and functional properties. This compound belongs to the indazole derivative class, which is well-documented for its diverse biological activities. The molecular structure of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine features a saturated indazole ring system, which is a common motif in many bioactive molecules. The presence of an amine group at the 3-position of the indazole ring introduces potential sites for further chemical modifications, making it a versatile scaffold for drug discovery and development.

The pharmacological relevance of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine stems from its ability to interact with various biological targets. Recent studies have highlighted its potential role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. These interactions are of great interest in the development of therapeutic agents for neurological and psychiatric disorders. The compound's ability to influence these pathways suggests that it may have applications in treating conditions such as depression, anxiety, and cognitive impairments.

One of the most compelling aspects of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine is its structural similarity to known pharmacologically active indazole derivatives. This similarity has prompted researchers to explore its potential as a lead compound for further optimization. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify derivatives of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine that exhibit enhanced binding affinity and selectivity towards specific biological targets. Such derivatives hold promise for the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine presents an interesting challenge due to the complexity of its indazole core. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent advances in synthetic methodologies have enabled more efficient and scalable production methods. For instance, catalytic hydrogenation techniques have been employed to introduce the tetrahydropyridine moiety into the indazole framework. These innovations have not only simplified the synthesis but also reduced costs associated with producing (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine.

In addition to its pharmacological potential, (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine has been investigated for its role in chemical biology research. Its unique structural features make it an attractive candidate for studying enzyme mechanisms and receptor-ligand interactions. By using this compound as a probe molecule, researchers can gain insights into the function of various biological pathways. Such studies are crucial for understanding disease mechanisms and developing targeted therapies.

The future prospects of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine in pharmaceutical development are promising. Ongoing research is focused on exploring its potential applications in treating a wide range of diseases beyond neurological disorders. For example, studies are being conducted to assess its efficacy in anti-inflammatory and anticancer therapies. The ability of (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine to modulate multiple signaling pathways makes it a valuable asset in drug discovery efforts.

The regulatory landscape for compounds like (4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine is continually evolving to ensure safety and efficacy in clinical applications. Manufacturers and researchers must adhere to stringent guidelines set forth by regulatory agencies such as the FDA and EMA. These guidelines cover aspects such as quality control、clinical trials、and post-market surveillance. Compliance with these regulations is essential for ensuring that therapeutic agents based on compounds like (4，5，6，7-tetrahydro—2H—indazol—3—yl)—methanamine are safe and effective for patient use.

In conclusion，(4，5，6，7—tetrahydropyridine—2H—indazole—3—yl)—methanamine (CAS No．933743—89—6) represents a significant advancement in pharmaceutical research due to its unique structural properties and diverse biological activities．The ongoing exploration of this compound’s potential applications holds promise for the development of novel therapeutic agents that could address a wide range of diseases．As research continues to uncover new insights into the pharmacological effects of this compound，its role in medicine is likely to expand further，offering hope for improved treatments and better patient outcomes．